Cas no 67514-73-2 (4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride)

• Product Name: 4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
• CAS No: 67514-73-2
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 872157
• PubChem ID: 12921080
• Update Time: 2025-04-19

4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
• 1H-Pyrazole-1-carbonylchloride,4-chloro-3,5-dimethyl-(9CI)
• 1H-PYRAZOLE-1-CARBONYL CHLORIDE,4-CHLORO-3,5-DIMETHYL
• 4-Chloro-3,5-dimethyl-1H-pyrazole-1-carbonyl chloride
• 67514-73-2
• DTXSID30513017
• SCHEMBL11558205

• Inchi： 1S/C6H6Cl2N2O/c1-3-5(7)4(2)10(9-3)6(8)11/h1-2H3
• InChI Key： PADSOZWTBPAHSK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C(=O)Cl)C=1C

Computed Properties

• Exact Mass: 191.98600
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.36020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides